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Compound of Interest

4-Propoxy-N-(2-
Compound Name:
thienylmethyl)aniline

cat. No.: B1385551

An In-Depth Technical Guide to 4-Propoxy-N-(2-thienylmethyl)aniline

This technical guide provides a comprehensive overview of 4-Propoxy-N-(2-
thienylmethyl)aniline, a compound of interest in medicinal chemistry. The guide is intended
for researchers, scientists, and drug development professionals, offering detailed information
on its chemical identity, properties, synthesis, and potential biological significance.

IUPAC Nomenclature and Chemical Structure

The compound with the common name 4-Propoxy-N-(2-thienylmethyl)aniline is
systematically named according to IUPAC nomenclature as 4-propoxy-N-(thiophen-2-
ylmethyl)aniline[1].

The structure consists of a central aniline ring substituted at the nitrogen atom with a thiophen-
2-ylmethyl group. A propoxy group is attached at the para-position (position 4) of the aniline
ring.

Structural Breakdown:
 Aniline Core: A benzene ring with an amino group (-NH-).

e Propoxy Group: A three-carbon alkyl chain linked via an oxygen atom (-O-CH2CH2CHs) to
the aniline ring.
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» Thienylmethyl Group: A thiophene ring attached to the aniline's nitrogen atom via a
methylene bridge (-CHz-).

Physicochemical and Identification Properties

The key identifiers and molecular properties of 4-Propoxy-N-(2-thienylmethyl)aniline are
summarized in the table below for easy reference and comparison.

Property Value

IUPAC Name 4-propoxy-N-(thiophen-2-ylmethyl)aniline
Molecular Formula C14H17NOS

Molecular Weight 247.36 g/mol

CAS Registry Number 1040688-52-5

SMILES Notation CCCOC1=CC=C(C=C1)NCC2=CC=CS2
InChlKey KPEUMRKEXBPOPG-UHFFFAOYSA-N
PubChem CID 28308606

Experimental Protocols: Synthesis

The synthesis of 4-Propoxy-N-(2-thienylmethyl)aniline can be achieved through a multi-step
process. A common approach involves the preparation of a 4-propoxyaniline intermediate,
followed by its reaction with a suitable thienylmethyl halide.

Step 1: Synthesis of 4-Propoxyaniline
This intermediate is typically prepared from 4-nitrophenol via a two-step sequence:

» Williamson Ether Synthesis: 4-nitrophenol is reacted with a propyl halide (e.qg., propyl
bromide) in the presence of a weak base like potassium carbonate (K2COs) to form 4-
propoxynitrobenzene.

» Nitro Group Reduction: The nitro group of 4-propoxynitrobenzene is then reduced to an
amine. This can be accomplished using various reducing agents, such as hydrogen gas with
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a palladium catalyst (H2/Pd) or tin(Il) chloride (SnCl2) in an acidic medium.
Step 2: Synthesis of 4-Propoxy-N-(2-thienylmethyl)aniline
The final product is synthesized via nucleophilic substitution:

o Reactant Preparation: 4-propoxyaniline (from Step 1) is dissolved in a suitable aprotic
solvent.

o Reaction: 2-(Chloromethyl)thiophene is added to the solution. The reaction proceeds via the
nucleophilic attack of the aniline nitrogen on the electrophilic carbon of the chloromethyl
group. A base is often added to neutralize the HCI byproduct.

o Workup and Purification: The reaction mixture is typically worked up by extraction and then
purified using column chromatography to isolate the final product, 4-Propoxy-N-(2-
thienylmethyl)aniline.

Logical Workflow and Visualization

The following diagram illustrates the synthetic pathway for 4-Propoxy-N-(2-
thienylmethyl)aniline, providing a clear visual representation of the experimental workflow.
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Synthetic pathway for 4-Propoxy-N-(2-thienylmethyl)aniline.

Biological Activity and Research Interest

4-Propoxy-N-(2-thienylmethyl)aniline has been investigated for its potential biological
activities. Research suggests that this class of compounds may exhibit antimicrobial and
anticancer properties[1]. The presence of the thiophene ring, a common scaffold in medicinal
chemistry, combined with the aniline moiety, makes it a subject of interest for further
investigation into its mechanism of action and potential therapeutic applications[1]. Studies on
analogous structures indicate that it may have anti-proliferative effects against various cancer
cell lines, including breast cancer (MDA-MB-231), cervical cancer (HeLa), and glioma cells (C6)
[1]. The precise molecular targets and signaling pathways involved are areas of ongoing
research[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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